2-(4-Methylpiperazin-1-yl)-5-(trifluoromethyl)aniline

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C12H16F3N3/c1-17-4-6-18(7-5-17)11-3-2-9(8-10(11)16)12(13,14)15/h2-3,8H,4-7,16H2,1H3
• InChI Key: COSZABZQSFPDEA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)C(F)(F)F)N
• Molecular Formula: C12H16F3N3
• DSSTOX Substance ID: DTXSID60351207
• Molecular Weight: 259.27 g/mol
• Solubility: >38.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 685853-98-9

Description

Molecular Structure Analysis

The molecular formula of “2-(4-Methylpiperazin-1-yl)-5-(trifluoromethyl)aniline” is C11H17N3. The molecular weight is 191.273.

Scientific Research Applications

Ruthenium-Complex Catalyzed Reactions

A study explored the use of ruthenium(II) complexes in the N-(cyclo)alkylation of aromatic amines with diols, leading to the selective synthesis of N-phenylpiperidine and other compounds, including arylpiperazines. This includes the production of N-[m-(Trifluoromethyl)phenyl]-N‘-methylpiperazine (TFMPMP) from m-(trifluoromethyl)aniline, demonstrating a novel catalytic route for these types of compounds (Koten, Abbenhuis, & Boersma, 1998).

Hypoxic-Cytotoxic Agents

In the context of developing new hypoxic-cytotoxic agents, new 2-quinoxalinecarbonitrile 1,4-di-N-oxides with basic lateral chains, such as piperazines and anilines, have been synthesized. This includes derivatives like 7-chloro-3-(4-methylpiperazin-1-yl) and 4-(methylphenyl)amino moieties, indicating potential in biological applications (Ortega et al., 2000).

Synthesis of Benzimidazoles

A study reported the efficient synthesis of a new series of 2-aryl-5-fluoro-6-(4-phenylpiperazin-1-yl)-1H-benzimidazoles, demonstrating the diverse potential of compounds derived from 4-fluoro-5-(4-phenylpiperazin-1-yl)aniline and its derivatives (Menteşe, Yılmaz, Islamoglu, & Kahveci, 2015).

Synthesis of New Amides

Research on the synthesis of new carboxylic acid amides containing an N-methylpiperazine fragment led to the creation of compounds with potential relevance in medicinal chemistry. This includes the synthesis of N-(3-amino-4-methylphenyl)-4-(4-methylpiperazin-1-ylmethyl)benzamide, showcasing the versatility of piperazine-aniline derivatives (Koroleva, Gusak, Ignatovich, & Ermolinskaya, 2011).

Synthesis routes and methods I

Procedure details

To 1-Methyl-4-(2-nitro-4-trifluoromethyl-phenyl)-piperazine (1.46 g, 5.05 mmol) in dry MeOH (50 mL) was added Pd/C (10%, 535 mg). H2 gas was bubbled through the solution at room temperature overnight with vigorous stirring. The reaction mixture was filtered through celite to provide, after concentration, the desired product as a white solid. MS (M+H)+=260; Calc'd 259.28 for C12H16F3N3.

Synthesis routes and methods II

Procedure details

Example 18 was prepared in accordance to a procedure described in Collins, et. al., Tetrahedron, 48, No. 37, pp 7887-7898, 1992. To a solution of 1-Fluoro-2-nitro-4-trifluoromethyl-benzene (1.0 g, 4.78 mmol) in dry THF (24 mL) was added 1-Methyl-piperazine (0.64 mL, 5.74 mmol). The solution turned bright yellow. NaHCO3 (1.1 g, 13 mmol) was added and the reaction was stirred at room temperature and monitored by LCMS. The reaction was filtered and concentrated before being taken up in CH2Cl2 and H2O. The organic layer was separated, dried with MgSO4, filtered, and concentrated to afford the title compound as an orange-brown oil.